Cas no 65854-91-3 (N-(4-Chlorophenyl)pivalamide)

• Product Name: N-(4-Chlorophenyl)pivalamide
• CAS No: 65854-91-3
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• MDL: MFCD00095895
• CID: 58391
• PubChem ID: 87559116
• Update Time: 2025-11-01

N-(4-Chlorophenyl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chlorophenyl)pivalamide
• N-(4-Chlorophenyl)-2,2-dimethylpropanamide
• 4'-Chloropivaloanilide
• 4-Chloropivalanilide
• N-Pivaloyl-p-chloroaniline
• N-(4-Chlorophenyl)-2,2-dimethylpropionamide
• 4-Chloro-N-pivaloylaniline
• IZISMXMXCLUHGI-UHFFFAOYSA-N
• Propanamide, N-(4-chlorophenyl)-2,2-dimethyl-
• N-(4-chlorophenyl)-2,2-dimethyl-propanamide
• p-Chloropivalanilide
• p-chloropivalamidobenzene
• 4-chloro N-pivaloylaniline
• 4-chloropivaloylamino benzene
• Pivala
• CS-0193645
• N-(4-Chloro-phenyl)-2,2-dimethylpropionamide
• N-(4-chlorophenyl)-2,2,2-trimethylacetamide
• NS00035921
• 65854-91-3
• AS-59461
• N-(4-Chloro-phenyl)-2,2-dimethyl-propionamide
• 4'-CHLORO-2,2-DIMETHYLPROPIONANILIDE
• para-Chloro-t-butylanilide
• W18553
• N-(4-chlorophenyl)-2,2-dimethyl propanamide
• C2099
• AKOS001174701
• DTXSID80216041
• Z28161739
• 4-Chloropivalamide
• A835252
• SCHEMBL28883
• Pivalamide, N-(4-chlorophenyl)-
• FT-0641036
• MFCD00095895
• DB-032238

• MDL： MFCD00095895
• Inchi： 1S/C11H14ClNO/c1-11(2,3)10(14)13-9-6-4-8(12)5-7-9/h4-7H,1-3H3,(H,13,14)
• InChI Key： IZISMXMXCLUHGI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 211.07600
• Monoisotopic Mass: 211.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1

Experimental Properties

• Color/Form: 。
• Density: 1.15
• Melting Point: 150.0 to 154.0 deg-C
• Boiling Point: 352.1 °C at 760 mmHg
• Flash Point: 166.7 °C
• Refractive Index: 1.557
• PSA: 29.10000
• LogP: 3.39760
• Solubility: 。

N-(4-Chlorophenyl)pivalamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-(4-Chlorophenyl)pivalamide

Professional Introduction to N-(4-Chlorophenyl)pivalamide (CAS No. 65854-91-3)

N-(4-Chlorophenyl)pivalamide (CAS No. 65854-91-3) is a significant compound in the field of pharmaceutical chemistry, known for its unique structural properties and potential applications in drug development. This compound belongs to the class of amides, characterized by a carbonyl group connected to a nitrogen atom. The presence of a 4-chlorophenyl substituent and a pivaloyl group imparts distinct chemical and pharmacological attributes, making it a subject of considerable interest in medicinal chemistry.

The molecular structure of N-(4-Chlorophenyl)pivalamide consists of a benzene ring substituted with a chlorine atom at the fourth position, linked to an amide group. The pivaloyl moiety, which is a tert-butyl carbonyl group, enhances the compound's stability and reactivity, making it a valuable intermediate in synthetic chemistry. This structural configuration not only influences its physical properties but also plays a crucial role in determining its biological activity.

In recent years, N-(4-Chlorophenyl)pivalamide has garnered attention due to its potential as an intermediate in the synthesis of various pharmacologically active molecules. Researchers have been exploring its utility in developing novel therapeutic agents targeting different disease pathways. The amide functionality is particularly important in drug design, as it can serve as a hinge region for protein interactions, thereby modulating biological processes.

One of the most compelling aspects of N-(4-Chlorophenyl)pivalamide is its role in the synthesis of small-molecule inhibitors. These inhibitors are designed to interact with specific targets within cellular machinery, thereby disrupting pathological processes. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in inflammatory responses and cancer progression. The chlorine substituent on the phenyl ring enhances electrophilicity, facilitating further functionalization and tailoring the compound's biological profile.

The pivaloyl group in N-(4-Chlorophenyl)pivalamide contributes to its stability under various reaction conditions, making it a preferred choice for multi-step synthetic routes. This stability is particularly advantageous in pharmaceutical manufacturing, where high yields and minimal degradation are essential. Additionally, the amide bond provides a site for further chemical modification, allowing chemists to explore diverse structural analogs with tailored properties.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like N-(4-Chlorophenyl)pivalamide. By leveraging molecular docking simulations and machine learning algorithms, researchers can predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments. This approach has significantly accelerated the drug discovery process, leading to faster identification of promising candidates for further development.

The pharmacological potential of N-(4-Chlorophenyl)pivalamide extends beyond its role as an intermediate. Preliminary studies suggest that certain derivatives may possess anti-inflammatory and anti-protozoal properties. These findings are particularly intriguing given the increasing prevalence of drug-resistant pathogens and chronic inflammatory diseases. The ability to develop novel therapeutic agents with improved efficacy and reduced side effects remains a cornerstone of modern medicine.

In conclusion, N-(4-Chlorophenyl)pivalamide (CAS No. 65854-91-3) represents a fascinating compound with broad applications in pharmaceutical chemistry. Its unique structural features make it a valuable building block for synthesizing bioactive molecules targeting various diseases. As research continues to uncover new therapeutic possibilities, compounds like this are poised to play an increasingly important role in the development of next-generation drugs.